N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide

• IUPAC Name: N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]morpholine-4-sulfonamide
• InChI: InChI=1S/C14H20F3N5O3S/c15-14(16,17)12-9-13(19-10-18-12)21-3-1-11(2-4-21)20-26(23,24)22-5-7-25-8-6-22/h9-11,20H,1-8H2
• InChI Key: YVJHPDZYHPGCCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NS(=O)(=O)N2CCOCC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C14H20F3N5O3S
• Molecular Weight: 395.40 g/mol

Description

N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide is a chemical compound that has gained significant attention in scientific research. It is a small molecule inhibitor that targets specific enzymes and proteins in biological systems.

Mechanism of Action

N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide works by inhibiting specific enzymes and proteins in biological systems. It binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This can lead to a reduction in disease symptoms and progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes and proteins that it targets. It has been shown to have anti-inflammatory effects, as well as anti-tumor effects. It can also affect cellular signaling pathways, leading to changes in cellular processes such as cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide is its specificity for certain enzymes and proteins. This allows for targeted inhibition and reduced off-target effects. However, its use in lab experiments can be limited by factors such as solubility and stability.

Future Directions

There are several future directions for research on N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide. These include further studies on its potential therapeutic applications, as well as the development of new synthesis methods to improve its solubility and stability. Additionally, there is potential for the use of this compound in combination with other drugs or therapies to enhance its effects.

Synthesis Methods

The synthesis of N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide involves several steps. The first step involves the reaction of 6-chloro-4-(trifluoromethyl)pyrimidine with piperidine to form 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidine. The second step involves the reaction of 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidine with morpholine-4-sulfonamide to form this compound.

Scientific Research Applications

N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)morpholine-4-sulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of specific enzymes and proteins, which can be useful in treating various diseases such as cancer, inflammation, and autoimmune disorders. It has also been studied for its potential use as a diagnostic tool in imaging studies.